Cas no 76625-61-1 ([1,1-Biphenyl]-2,2,4,4,5,5-hexol(9CI))

• Product Name: [1,1-Biphenyl]-2,2,4,4,5,5-hexol(9CI)
• CAS No: 76625-61-1
• MF: C₁₂H₁₀O₆
• MW: 250.204204082489
• CID: 561699
• PubChem ID: 23424584
• Update Time: 2025-04-19

[1,1-Biphenyl]-2,2,4,4,5,5-hexol(9CI) Chemical and Physical Properties

Names and Identifiers

• [1,1-Biphenyl]-2,2,4,4,5,5-hexol(9CI)
• 2,2',4,4',5,5'-Hexahydroxybiphenyl
• 5-(2,4,5-trihydroxyphenyl)benzene-1,2,4-triol
• 76625-61-1
• [1,1'-Biphenyl]-2,2',4,4',5,5'-hexol
• DTXSID60633974

• Inchi： 1S/C12H10O6/c13-7-3-11(17)9(15)1-5(7)6-2-10(16)12(18)4-8(6)14/h1-4,13-18H
• InChI Key： LTEUTZMVCRCJOV-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=CC=1C1C=C(C(=CC=1O)O)O)O)O

Computed Properties

• Exact Mass: 250.0477
• Monoisotopic Mass: 250.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 121.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols